(3S)-7-hydroxy-6-methoxy-3-[(5R)-4-methoxy-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-3H-2-benzofuran-1-one

• IUPAC Name: (3S)-7-hydroxy-6-methoxy-3-[(5R)-4-methoxy-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-3H-2-benzofuran-1-one
• InChI: InChI=1S/C21H21NO7/c1-22-7-6-10-8-13-19(28-9-27-13)20(26-3)14(10)16(22)18-11-4-5-12(25-2)17(23)15(11)21(24)29-18/h4-5,8,16,18,23H,6-7,9H2,1-3H3/t16-,18+/m1/s1
• InChI Key: ICGJAAVPMLXDHF-AEFFLSMTSA-N
• Canonical SMILES: CN1CCC2=CC3=C(C(=C2C1C4C5=C(C(=C(C=C5)OC)O)C(=O)O4)OC)OCO3
• Isomeric SMILES: CN1CCC2=CC3=C(C(=C2[C@@H]1[C@@H]4C5=C(C(=C(C=C5)OC)O)C(=O)O4)OC)OCO3
• Molecular Formula: C21H21NO7
• Molecular Weight: 399.4 g/mol

Description

The compound “(3S)-7-hydroxy-6-methoxy-3-[(5R)-4-methoxy-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-3H-2-benzofuran-1-one” is also known as Noscapine. It is a benzylisoquinoline alkaloid obtained from plants of the Papaveraceae family. It is primarily used for its antitussive (cough-suppressing) effects.

Molecular Structure Analysis

The molecular formula of this compound is C22H23NO7. It has a molecular weight of 413.4. The structure includes a benzylisoquinoline backbone, which is a common structural motif in many natural products.

Physical And Chemical Properties Analysis

The compound has a density of 1.3±0.1 g/cm3, a molar refractivity of 106.5±0.3 cm3, and a molar volume of 310.2±3.0 cm3. Its surface tension is 50.4±3.0 dyne/cm, and it has a polarizability of 42.2±0.5 10-24 cm3.

Scientific Research Applications

Metabolism and Disposition

• The compound shows significant relevance in the study of drug metabolism and disposition. For instance, in a study on the metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, it was revealed that the drug and its hemiaminal metabolite, resulting from oxidation of the benzofuran ring, were the principal circulating components in plasma extracts. This highlights the importance of understanding the metabolic pathways and disposition of complex compounds in drug development (Renzulli et al., 2011).

Metabolic Pathways and Transformation

• Studies on benzbromarone, a uricosuric drug, have shown that it undergoes successive oxidation of the ethyl side chain and hydroxylation of the benzofuran ring, followed by methylation of one of the hydroxy groups. This understanding of the metabolic pathways and transformations is crucial for predicting the behavior of drugs and their interactions within the human body (Maurer & Wollenberg, 1990).

Clinical Trials and Efficacy Evaluation

• The compound's structural features are pertinent in clinical trials and efficacy evaluations. For instance, an oral 8-aminoquinoline derivative was assessed in the treatment of kala azar, and the trial's outcomes provided insights into dosage effectiveness and potential for future research and applications (Sherwood et al., 1994).

Pharmacodynamics and Toxicity Studies

• Understanding the pharmacodynamics and potential toxicity of compounds with structural similarities is crucial. For instance, the study on acute toxicity associated with the recreational use of the novel psychoactive benzofuran 5-MAPB emphasized the importance of evaluating the effects, risks, and kinetic properties of such compounds (Hofer et al., 2017).